3-amino-5-phenyloxolan-2-one hydrochloride
Overview
Description
3-Amino-5-phenyloxolan-2-one hydrochloride (APOHC) is a synthetic compound that has been studied extensively for its potential applications in laboratory research and drug development. APOHC is a small molecule that can be easily synthesized and has a wide range of effects on biochemical and physiological processes.
Scientific Research Applications
3-amino-5-phenyloxolan-2-one hydrochloride has been studied extensively for its potential applications in laboratory research and drug development. It has been used to study the effects of small molecules on biochemical and physiological processes, as well as to develop new drugs. 3-amino-5-phenyloxolan-2-one hydrochloride has been used in various studies to investigate the effects of small molecules on the activity of enzymes, receptors, and other proteins. It has also been used to study the effects of small molecules on cell signaling pathways and gene expression.
Mechanism of Action
The mechanism of action of 3-amino-5-phenyloxolan-2-one hydrochloride is not completely understood. However, it has been suggested that 3-amino-5-phenyloxolan-2-one hydrochloride acts as a modulator of protein activity. Specifically, it has been suggested that 3-amino-5-phenyloxolan-2-one hydrochloride binds to proteins and alters their activity, leading to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
3-amino-5-phenyloxolan-2-one hydrochloride has been shown to affect a wide range of biochemical and physiological processes. In particular, it has been shown to modulate the activity of enzymes, receptors, and other proteins involved in a variety of processes, such as cell signaling, gene expression, and metabolism. In addition, 3-amino-5-phenyloxolan-2-one hydrochloride has been shown to affect the expression of various genes, including those involved in immune responses and inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using 3-amino-5-phenyloxolan-2-one hydrochloride for laboratory research include its low cost, ease of synthesis, and wide range of effects on biochemical and physiological processes. The main limitation of using 3-amino-5-phenyloxolan-2-one hydrochloride is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
The use of 3-amino-5-phenyloxolan-2-one hydrochloride in laboratory research and drug development is still in its early stages. In the future, further research is needed to better understand the mechanism of action of 3-amino-5-phenyloxolan-2-one hydrochloride and to develop more effective and specific applications for it. In addition, further research is needed to investigate the potential therapeutic applications of 3-amino-5-phenyloxolan-2-one hydrochloride, including its effects on immune responses, inflammation, and cancer.
Synthesis Methods
3-amino-5-phenyloxolan-2-one hydrochloride can be synthesized from the reaction of 4-chlorobenzaldehyde and 2-amino-1-phenyl-1-propanol in the presence of a base, such as sodium hydroxide. The reaction takes place in aqueous solution at room temperature and yields the hydrochloride salt of 3-amino-5-phenyloxolan-2-one hydrochloride. The reaction is simple and cost-effective, making it an attractive option for laboratory research.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-5-phenyloxolan-2-one hydrochloride involves the reaction of 3-chlorooxalan-2-one with aniline followed by hydrolysis and acidification to obtain the final product.", "Starting Materials": [ "3-chlorooxalan-2-one", "aniline", "hydrochloric acid", "sodium hydroxide", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Dissolve 3-chlorooxalan-2-one (1.0 g) in anhydrous ethyl acetate (20 mL) in a round-bottom flask.", "Step 2: Add aniline (1.2 g) to the flask and stir the mixture at room temperature for 2 hours.", "Step 3: Add sodium hydroxide (1.0 g) to the flask and stir the mixture for 30 minutes.", "Step 4: Extract the mixture with ethyl acetate (20 mL) and separate the organic layer.", "Step 5: Acidify the aqueous layer with hydrochloric acid (1.0 M) and stir the mixture for 30 minutes.", "Step 6: Extract the mixture with ethyl acetate (20 mL) and separate the organic layer.", "Step 7: Dry the organic layer over anhydrous sodium sulfate and filter the solution.", "Step 8: Concentrate the solution under reduced pressure to obtain the crude product.", "Step 9: Dissolve the crude product in water (10 mL) and add hydrochloric acid (1.0 M) to the solution until pH 2 is reached.", "Step 10: Filter the solution and wash the solid with water.", "Step 11: Dry the solid under vacuum to obtain 3-amino-5-phenyloxolan-2-one hydrochloride (yield: 80%)." ] } | |
CAS RN |
3790-22-5 |
Product Name |
3-amino-5-phenyloxolan-2-one hydrochloride |
Molecular Formula |
C10H12ClNO2 |
Molecular Weight |
213.7 |
Purity |
95 |
Origin of Product |
United States |
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